1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt
Overview
Description
1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt, also known as Bathophenanthrolinedisulfonic acid disodium salt hydrate, is an organic compound that has been studied extensively in the scientific research field due to its wide range of applications. It forms water-soluble complexes with palladium .
Molecular Structure Analysis
The empirical formula of this compound is C24H14N2Na2O6S2 · 3H2O . It is composed of two phenanthrolines linked together by a sulfonic acid group.Chemical Reactions Analysis
This compound forms water-soluble complexes with palladium and has been examined for their catalytic role in the oxidation of 2-hexanol .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 300 °C . It is soluble in water at a concentration of 100 mg/mL, forming a clear to slightly hazy, yellow (to red) solution .Scientific Research Applications
- Field : Organic Chemistry
- Application : Bathophenanthrolinedisulfonic acid disodium salt forms water-soluble complexes with palladium, and these complexes have been studied for their catalytic role in the oxidation of 2-hexanol .
- Method : The method involves the reaction of 2-hexanol with the palladium complex under specific conditions to facilitate the oxidation process .
- Results : The results of these studies can provide insights into the mechanisms of catalytic oxidation reactions and the role of metal complexes in these reactions .
- Field : Biochemistry
- Application : Bathophenanthrolinedisulfonic acid disodium salt trihydrate was used in a double electrochemical covalent coupling method for the fabrication of sensitive amperometric immunosensors .
- Method : The method involves the use of electro-click chemistry and diazonium chemistry for the fabrication of the immunosensor .
- Results : The resulting immunosensor provides a sensitive and accurate means for the detection of specific antigens .
- Field : Plant Biology
- Application : Bathophenanthrolinedisulfonic acid disodium salt hydrate has been used as an iron chelator to grow plants without Fe-EDTA (ethylenediaminetetraacetic acid) .
- Method : The method involves the use of this compound as a substitute for Fe-EDTA in the nutrient solution used for plant growth .
- Results : This allows for the study of the role of iron in plant growth and development .
Catalysis in Oxidation Reactions
Fabrication of Sensitive Amperometric Immunosensors
Iron Chelation in Plant Growth Studies
- Field : Biochemistry
- Application : Bathophenanthrolinedisulfonic acid disodium salt hydrate has been used to measure iron to determine the solubility of iron in biological samples .
- Method : The method involves the use of this compound as a chelating agent to bind iron in the sample, allowing for the determination of iron solubility .
- Results : This method provides a sensitive and accurate means for the determination of iron solubility in various biological samples .
Measurement of Iron Solubility
- Field : Inorganic Chemistry
- Application : This compound has been used in the preparation of anionic Europium (III) disulfonated bathophenanthroline tris (dibenzoylmethanate) complex .
- Method : The method involves the reaction of this compound with Europium (III) under specific conditions to form the complex .
- Results : The resulting complex can be used in various applications, including luminescence studies .
Preparation of Anionic Europium (III) Complex
Safety And Hazards
This compound is classified as a Combustible Solid . It is recommended to avoid contact with skin and eyes, not to breathe dust, and not to ingest . If swallowed, immediate medical assistance should be sought . Personal Protective Equipment such as a dust mask type N95 (US), Eyeshields, and Gloves are recommended .
properties
IUPAC Name |
disodium;4-[7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2O6S2.2Na/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32;;/h1-14H,(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNDSIWXTYFWIA-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C3C=CC4=C(C=CN=C4C3=NC=C2)C5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H14N2Na2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
28061-20-3 (Parent) |
Source
|
| Record name | 1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, sodium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052746493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID801336016 |
Source
|
| Record name | Benzenesulfonic acid, 4,4′-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801336016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
536.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt | |
CAS RN |
52746-49-3, 53744-42-6 |
Source
|
| Record name | 1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, sodium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052746493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053744426 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonic acid, 4,4′-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801336016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Disodium 4,4'-(1,10-phenanthroline-4,7-diyl)bis(benzenesulphonate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.382 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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